3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione

• Molecular Formula: C9H8N2S3
• Molecular Weight: 240.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-1,3,4-thiadiazolidine-2,5-dithione
• InChI: InChI=1S/C9H8N2S3/c1-6-2-4-7(5-3-6)11-9(13)14-8(12)10-11/h2-5H,1H3,(H,10,12)
• InChI Key: JRIZRBUYWMWWCM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=S)SC(=S)N2

Description

3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione is not fully understood. However, studies have suggested that the compound may exert its biological activities through various mechanisms such as inhibition of enzymes, modulation of signaling pathways, and induction of apoptosis.
Biochemical and Physiological Effects:
The compound 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione has been reported to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, the compound has been reported to exhibit cytotoxic effects against cancer cells. Furthermore, studies have suggested that the compound may possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione in lab experiments include its low cost, easy availability, and diverse biological activities. However, the limitations of using this compound include its low solubility in water, which may limit its use in aqueous-based experiments.

Future Directions

Several future directions for research on 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione can be identified. These include:
1. Further investigation of the compound's mechanism of action to gain a better understanding of its biological activities.
2. Development of new synthetic methods to improve the yield and purity of the compound.
3. Evaluation of the compound's potential as a lead compound for the development of novel therapeutic agents.
4. Investigation of the compound's pharmacokinetic and pharmacodynamic properties to determine its suitability for clinical use.
5. Study of the compound's toxicity and safety profile to ensure its safe use in humans.
Conclusion:
In conclusion, 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione is a promising compound with diverse biological activities. Its potential as a lead compound for the development of novel therapeutic agents makes it an attractive target for further research.

Synthesis Methods

The synthesis of 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione can be achieved through several methods. One of the most common methods involves the reaction of 4-methylphenylhydrazine with carbon disulfide followed by cyclization with sulfur and subsequent oxidation. Another method involves the reaction of 4-methylphenylhydrazine with thiosemicarbazide followed by cyclization with sulfur.

Scientific Research Applications

The compound 3-(4-methylphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione has been extensively studied for its potential therapeutic properties. Several studies have reported its antimicrobial, anticancer, anti-inflammatory, and antioxidant activities.